![molecular formula C10H12ClNO2 B6263082 N-[(2S)-3-chloro-2-hydroxypropyl]benzamide CAS No. 1217772-28-5](/img/no-structure.png)
N-[(2S)-3-chloro-2-hydroxypropyl]benzamide
Overview
Description
Synthesis Analysis
The synthesis of benzamide derivatives is often performed through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth . This method is considered green, rapid, mild, and highly efficient .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(2S)-3-chloro-2-hydroxypropyl]benzamide involves the reaction of 3-chloro-1,2-propanediol with benzoyl chloride in the presence of a base to form N-(3-chloro-2-hydroxypropyl)benzamide, which is then treated with a chiral resolving agent to obtain the desired compound.", "Starting Materials": [ "3-chloro-1,2-propanediol", "benzoyl chloride", "base", "chiral resolving agent" ], "Reaction": [ "Step 1: 3-chloro-1,2-propanediol is reacted with benzoyl chloride in the presence of a base, such as sodium hydroxide or potassium carbonate, to form N-(3-chloro-2-hydroxypropyl)benzamide.", "Step 2: The resulting N-(3-chloro-2-hydroxypropyl)benzamide is treated with a chiral resolving agent, such as tartaric acid or camphorsulfonic acid, to obtain the desired compound, N-[(2S)-3-chloro-2-hydroxypropyl]benzamide." ] } | |
CAS RN |
1217772-28-5 |
Product Name |
N-[(2S)-3-chloro-2-hydroxypropyl]benzamide |
Molecular Formula |
C10H12ClNO2 |
Molecular Weight |
213.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
